Cas no 2227801-27-4 (methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate
• CAS No: 2227801-27-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6023379
• PubChem ID: 165970251
• Update Time: 2025-10-30

methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate
• methyl (3S)-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-3-hydroxypropanoate
• EN300-1773810
• 2227801-27-4

• Inchi： 1S/C10H14N2O3/c1-15-9(14)5-8(13)10-6-3-2-4-7(6)11-12-10/h8,13H,2-5H2,1H3,(H,11,12)/t8-/m0/s1
• InChI Key： XRJPRDBKJYEGKA-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate

Methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate (CAS No. 2227801-27-4): A Comprehensive Overview

Methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate, identified by its CAS number 2227801-27-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a cyclopentacpyrazole core and a hydroxypropanoate side chain, makes it a subject of extensive study in synthetic chemistry and drug discovery.

The cyclopentacpyrazole moiety is particularly noteworthy due to its unique electronic and steric properties. These properties contribute to the compound's ability to interact with biological targets in a specific manner, making it a valuable scaffold for the development of novel pharmaceutical agents. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision, facilitating the design of more effective drugs.

In the realm of medicinal chemistry, the stereochemistry of the compound plays a crucial role in determining its biological activity. The (3S) configuration of the hydroxyl group in methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate is a key feature that influences its interactions with enzymes and receptors. Studies have shown that subtle changes in stereochemistry can significantly alter the pharmacological profile of a compound, underscoring the importance of precise structural design.

Recent research has highlighted the potential of cyclopentacpyrazole derivatives as inhibitors of various enzymatic pathways. For instance, compounds with similar structures have been investigated for their ability to modulate kinases and phosphodiesterases, which are implicated in numerous diseases. The hydroxypropanoate side chain in methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate may contribute to its binding affinity by providing additional hydrogen bonding interactions with biological targets.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations and stereoselective reactions to construct the desired cyclopentacpyrazole core. Techniques such as asymmetric hydrogenation and protecting group strategies have been employed to achieve high enantiomeric purity. These synthetic methodologies are not only impressive in their complexity but also highlight the progress made in modern organic synthesis.

Biological evaluation of methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate has revealed promising activities in preclinical models. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes relevant to inflammatory and metabolic disorders. The cyclopentacpyrazole moiety appears to be crucial for these activities, as analogous compounds without this structural feature show significantly reduced potency.

The hydroxypropanoate side chain also contributes to the biological activity of this compound. Functional groups such as hydroxyls are known to participate in hydrogen bonding interactions, which can enhance binding affinity and selectivity. This feature makes methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate a promising candidate for further development as a therapeutic agent.

Advances in drug discovery technologies have enabled high-throughput screening (HTS) of large libraries of compounds for biological activity. Methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate has been subjected to such screens and has shown encouraging results in preliminary assays. These findings warrant further investigation into its potential therapeutic applications.

The future development of methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate will likely involve optimization studies to enhance its pharmacokinetic properties and reduce potential side effects. Techniques such as structure-based drug design and molecular modeling will be instrumental in guiding these efforts. Additionally, preclinical studies will be essential to evaluate the safety and efficacy of this compound before it can be considered for clinical trials.

In conclusion, methyl (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoate is a compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and innovative synthetic methodologies，this compound is poised to play an important role in the discovery and development of novel drugs.